2-({2-[(3-Methylbenzoyl)amino]acetyl}amino)ethyl 3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxylate

• IUPAC Name: 2-[[2-[(3-methylbenzoyl)amino]acetyl]amino]ethyl 3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
• InChI: InChI=1S/C23H21ClFN3O5/c1-13-5-3-6-15(11-13)22(30)27-12-18(29)26-9-10-32-23(31)19-14(2)33-28-21(19)20-16(24)7-4-8-17(20)25/h3-8,11H,9-10,12H2,1-2H3,(H,26,29)(H,27,30)
• InChI Key: VQKGFBRZPCMSTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NCC(=O)NCCOC(=O)C2=C(ON=C2C3=C(C=CC=C3Cl)F)C
• Molecular Formula: C23H21ClFN3O5
• Molecular Weight: 473.9 g/mol

Description

2-({2-[(3-Methylbenzoyl)amino]acetyl}amino)ethyl 3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxylate is a useful research compound. Its molecular formula is C23H21ClFN3O5 and its molecular weight is 473.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

Research in organic chemistry often explores the synthesis and transformations of complex molecules for various applications, including drug development, material science, and as probes in biological systems. A study by Aleksanyan, I., & Hambardzumyan, L. (2013), delves into the synthesis and transformations of quinoline derivatives, highlighting the pursuit of new compounds with enhanced sensitivity and selectivity for potential applications in biochemistry and medicine. This work exemplifies the methodology that could be applied to the synthesis and transformation of complex molecules like the one , underlining the continuous search for new compounds with potential biological or chemical utility (Aleksanyan & Hambardzumyan, 2013).

Potential Antitumor Properties

Another aspect of scientific research applications for complex molecules involves investigating their potential antitumor properties. Bradshaw et al. (2002) conducted a preclinical evaluation of amino acid prodrugs of novel antitumor 2-(4-amino-3-methylphenyl)benzothiazoles, demonstrating how chemical modifications, such as amino acid conjugation, can enhance the solubility and therapeutic potential of hydrophobic molecules. This approach might be relevant for improving the bioavailability and efficacy of similarly complex molecules in oncology research (Bradshaw et al., 2002).

Advanced Material Development

In the realm of material science, the synthesis and functionalization of complex molecules can lead to the development of new materials with unique properties. For instance, compounds with specific fluorescent or photophysical characteristics are highly sought after for applications ranging from sensing to imaging. The synthesis and characterizations, such as those conducted by Banpurkar, A. R., Wazalwar, S. S., & Perdih, F. (2018), on 3-Methyl-4 H -isoxazol-5-ones and their derivatives, showcase how novel compounds can be engineered for enhanced performance in specific applications. These endeavors highlight the broader utility of complex molecular synthesis in creating materials with tailored properties for various scientific and technological applications (Banpurkar, Wazalwar, & Perdih, 2018).